1-(2,6-dimethyl-1-piperidinyl)-3-(2-methylphenoxy)-2-propanol hydrochloride

• IUPAC Name: 1-(2,6-dimethylpiperidin-1-yl)-3-(2-methylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H27NO2.ClH/c1-13-7-4-5-10-17(13)20-12-16(19)11-18-14(2)8-6-9-15(18)3;/h4-5,7,10,14-16,19H,6,8-9,11-12H2,1-3H3;1H
• InChI Key: YHZQZCFPRGVYFY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1CC(COC2=CC=CC=C2C)O)C.Cl
• Molecular Formula: C17H28ClNO2
• Molecular Weight: 313.9 g/mol

Description

1-(2,6-dimethyl-1-piperidinyl)-3-(2-methylphenoxy)-2-propanol hydrochloride, also known as DMPP, is a chemical compound that has been widely used in scientific research. DMPP is a selective agonist of the nicotinic acetylcholine receptor (nAChR) and is commonly used to study the function of this receptor in various biological systems.

Mechanism of Action

1-(2,6-dimethyl-1-piperidinyl)-3-(2-methylphenoxy)-2-propanol hydrochloride acts as a selective agonist of nAChRs, binding to the receptor and activating it. The activation of nAChRs by this compound leads to the influx of cations such as sodium and calcium into the cell, which triggers a series of intracellular signaling events. These signaling events ultimately lead to the physiological effects of this compound, such as muscle contraction or neurotransmitter release.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, depending on the system in which it is studied. In muscle tissue, this compound induces contraction by activating nAChRs at the neuromuscular junction. In neuronal tissue, this compound can induce the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, depending on the type of neuron and the location of the receptor.

Advantages and Limitations for Lab Experiments

1-(2,6-dimethyl-1-piperidinyl)-3-(2-methylphenoxy)-2-propanol hydrochloride has several advantages as a tool for studying nAChRs in the laboratory. It is a highly selective agonist of these receptors, meaning that it can be used to study their function without interfering with other signaling pathways. This compound is also relatively stable and easy to handle, making it a convenient tool for experiments. However, this compound has some limitations as well. It is a synthetic compound and may not fully mimic the physiological effects of endogenous ligands for nAChRs. Additionally, the effects of this compound may be influenced by factors such as receptor density, receptor subtype, and the presence of other modulators.

Future Directions

There are several future directions for research on 1-(2,6-dimethyl-1-piperidinyl)-3-(2-methylphenoxy)-2-propanol hydrochloride and nAChRs. One area of interest is the role of nAChRs in neurological disorders such as Alzheimer's disease. This compound and other nAChR agonists have shown potential as therapeutic agents for these disorders, and further research is needed to understand their mechanisms of action and potential benefits. Another area of interest is the development of more selective and potent nAChR agonists that can be used as tools for studying these receptors in greater detail. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of this compound and other nAChR agonists, to better understand their effects in vivo and their potential as therapeutic agents.

Scientific Research Applications

1-(2,6-dimethyl-1-piperidinyl)-3-(2-methylphenoxy)-2-propanol hydrochloride has been extensively used in scientific research to study the function of nAChRs in various biological systems. These receptors are widely distributed in the nervous system and play a crucial role in neurotransmission, neuromuscular transmission, and other physiological processes. This compound is commonly used to study the pharmacology of nAChRs, their role in neurological disorders such as Alzheimer's disease, and their potential as therapeutic targets.